3-(4-chlorobenzyl)-8-(3-(dimethylamino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-6-[3-(dimethylamino)propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25ClN6O2/c1-14-12-27-17-18(23-20(27)26(14)11-5-10-24(2)3)25(4)21(30)28(19(17)29)13-15-6-8-16(22)9-7-15/h6-9,12H,5,10-11,13H2,1-4H3
• InChI Key: MUQUKOUYHLZIBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCN(C)C)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H25ClN6O2
• Molecular Weight: 428.9 g/mol

Description

The compound “3-(4-chlorobenzyl)-8-(3-(dimethylamino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps and a variety of chemical reactions. For instance, the dimethylaminopropyl component could potentially be derived from Dimethylaminopropylamine (DMAPA), which is commonly produced commercially via the reaction between dimethylamine and acrylonitrile.

Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

A series of derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, closely related to the compound , have been evaluated for their affinity for serotoninergic and dopaminergic receptors. Compounds with a purine-2,4-dione nucleus generally showed higher affinity values than corresponding purine-2,4,8-trione compounds. Some derivatives demonstrated potential as anxiolytic and antidepressant agents, with a spectrum of receptor activities observed (Zagórska et al., 2015).

Synthesis and Pharmacological Evaluation of Derivatives

The synthesis and evaluation of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, similar to the specified compound, showed that these compounds were potent 5-HT(1A) receptor ligands. Preclinical studies indicated potential anxiolytic and antidepressant activities, suggesting that derivatives of this class are worth future research for new compounds with these activities (Zagórska et al., 2009).

Facile Synthesis and Applications

A study focusing on the facile synthesis of fluorinated purines and thiapurines, which are structurally related to the compound , has been conducted. This research provides insights into the chemical synthesis methods that could be applicable to the synthesis of similar compounds (Iaroshenko et al., 2007).

Antiviral Activity of Related Compounds

The chemical synthesis and antiviral activity of N-bridgehead guanine, guanosine, and guanosine monophosphate analogues of imidazo[1,2-a]-s-triazine, which shares structural similarities with the compound in focus, have been described. These compounds were tested against various viruses, showing moderate activity at non-toxic dosage levels (Kim et al., 1978).